4-methoxy-2,5-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2,5-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C24H23N3O4S/c1-15-14-23(16(2)13-22(15)31-4)32(29,30)26-18-9-11-19(12-10-18)27-17(3)25-21-8-6-5-7-20(21)24(27)28/h5-14,26H,1-4H3
• InChI Key: LRJICDXUAFSWJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C)C)OC
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

4-methoxy-2,5-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The compound's relevance in the field of photodynamic therapy (PDT) has been highlighted in scientific research. Specifically, a zinc phthalocyanine substituted with benzenesulfonamide derivative groups, which bear structural resemblance to the queried compound, has shown potential in photodynamic therapy for cancer treatment. The substance demonstrated good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicating its utility as a Type II photosensitizer in cancer treatment through PDT (Pişkin, Canpolat, & Öztürk, 2020).

Photosensitizing Abilities

Further studies underscore the compound's photosensitizing abilities, especially in photocatalytic applications. The presence of benzenesulfonamide derivatives as substituents in the compound's structure has been reported to significantly impact its photophysical and photochemical properties, which are crucial for its performance as a photosensitizer. These properties make the compound a suitable and efficient candidate for photocatalytic applications, reflecting its versatility beyond the medical field (Öncül, Öztürk, & Pişkin, 2022).

Anticonvulsant Properties

The compound's structural analogs have been investigated for their anticonvulsant properties. Research on a series of novel quinazoline derivatives related to the compound demonstrated significant anticonvulsant activity against electrically and chemically induced seizures, showcasing the compound's potential therapeutic applications in treating seizures and its importance in neurological research (El-Azab, Eltahir, & Attia, 2011).